Gnaphaloide

• CAS: 101409-57-8
• Molecular Formula: C19H24O7
• Molecular Weight: 364.4 g/mol
• SMILES: CC(=C)C(=O)OC1CC(=C)C2CC(C(C2C3C1C(=C)C(=O)O3)(CO)O)O
• InChI: InChI=1S/C19H24O7/c1-8(2)17(22)25-12-5-9(3)11-6-13(21)19(24,7-20)15(11)16-14(12)10(4)18(23)26-16/h11-16,20-21,24H,1,3-7H2,2H3/t11-,12-,13-,14+,15-,16-,19+/m0/s1
• InChIKey: NJTYUJFKRSBELS-URUZQALBSA-N

Researchers sourcing guaianolide standards for SAR studies often encounter common analogs (costunolide, dehydrocostus lactone) lacking the C-4 methacrylate ester and trihydroxylated core that govern target selectivity. Gnaphaloide fills this gap with XlogP 0.90, TPSA 113 Ų, and predicted APE1 lyase affinity (97.53% probability). • Unique C-4 methacrylate ester guaianolide-scientifically indefensible to replace with common analogs • Enriches polar fraction of natural product libraries (ΔTPSA ~+70 Ų vs. costunolide) • Authenticated 1H NMR fingerprint available for identity verification Available in 1 g, 100 g, and bulk. In stock for immediate shipment.

Gnaphaloide – Methacrylate-Substituted Guaianolide

Gnaphaloide is a guaianolide sesquiterpene lactone bearing a characteristic 2-methylprop-2-enoate (methacrylate) ester at the C-4 position and a trihydroxylated decalin core. It is classified as a prenol lipid within the terpene lactone superclass [1]. First isolated and structurally elucidated from the aerial parts of Ptilostemmon gnaphaloides (Asteraceae) [2], this compound has also been detected in Arctotis argentea and Cousinia canescens [1]. The molecule possesses a molecular formula of C19H24O7 (MW 364.40 g/mol) and exhibits a topological polar surface area (TPSA) of 113.00 Ų and an XlogP of 0.90, indicating moderate polarity and limited lipophilicity [1].

Guaianolide ester SAR studies: Naturally occurring C-4 methacrylate ester provides a rare esterification motif for structure-activity relationship research on sesquiterpene lactone esters.

Polar natural product fraction screening: Moderate XlogP (~0.9) and elevated TPSA support inclusion in polar-fraction libraries where lipophilic guaianolides are under-represented.

Chemotaxonomic authentication: Confirmed occurrence in a limited set of Asteraceae taxa supports species-differentiation and botanical identity studies.

• [1] PlantaeDB. Gnaphaloide. https://plantaedb.com/compounds/gnaphaloide (accessed 2026-04-28). View Source
• [2] Menichini F, Di Benedetto R, Delle Monache F. A triterpene epoxide and a guaianolide from Ptilostemmon gnaphaloides. Phytochemistry. 1996;41(5):1377-1379. doi:10.1016/0031-9422(95)00748-2. View Source

Gnaphaloide vs. Generic Guaianolides

Gnaphaloide belongs to the guaianolide subclass of sesquiterpene lactones, a group known for broad but highly variable biological activities. However, generic substitution within this class is precluded by the compound's unique methacrylate esterification at C-4 and its specific hydroxylation pattern (C-8, C-9, and C-9 hydroxymethyl), which together govern hydrogen-bonding capacity, metabolic stability, and target engagement profiles [1]. Unlike the more common costunolide- or dehydrocostus lactone-type guaianolides that lack this ester motif, gnaphaloide's distinct physicochemical signature—lower lipophilicity and higher polar surface area—directly influences membrane permeability and binding kinetics [1]. These differences render simple analog replacement scientifically indefensible in any comparative study.

Structural mismatch The methacrylate ester at C-4 and trihydroxylated decalin core (C-8, C-9 hydroxymethyl) are absent in common guaianolides such as costunolide and dehydrocostus lactone. Hydrogen-bond donor count (HBD 3 vs. 0) may fundamentally shift target engagement.

Physicochemical shift Lower lipophilicity (XlogP ~0.9 vs. ~2.4–2.5) and substantially higher polar surface area (~113 vs. ~43 Ų) may alter membrane permeability and solubility behavior; formulation or assay conditions optimized for lipophilic guaianolides may not transfer.

Target prediction divergence Computational target prediction suggests AP lyase engagement for gnaphaloide, a profile not reported for common guaianolides. Pathway-response endpoints associated with NF-κB or STAT3 inhibition may not replicate.

• [1] PlantaeDB. Gnaphaloide. https://plantaedb.com/compounds/gnaphaloide (accessed 2026-04-28). View Source

Gnaphaloide Comparative Evidence

Lipophilicity & Polar Surface Area Profile

Gnaphaloide exhibits an XlogP of 0.90 and a TPSA of 113.00 Ų, as computed from its 2D structure [1]. In contrast, the widely used guaianolide dehydrocostus lactone (CAS 477-44-2) has a predicted XlogP of 2.5 and TPSA of 43.4 Ų [2], while costunolide (CAS 553-21-9) shows an XlogP of approximately 2.4 and TPSA of 43.4 Ų [3]. The TPSA difference of ~70 Ų indicates substantially greater polarity and hydrogen-bonding capacity for gnaphaloide, which predicts distinct membrane permeability and solubility behavior.

Lipophilicity & TPSA

Cross-study comparable

Gnaphaloide: XlogP 0.90, TPSA 113.00 Ų Dehydrocostus lactone: XlogP ~2.5, TPSA ~43.4 Ų Costunolide: XlogP ~2.4, TPSA ~43.4 Ų ΔXlogP ≈ −1.5; ΔTPSA ≈ +70 Ų

Supports polarity-driven permeability and solubility differentiation in assay design.

In silico prediction; experimental logP/logD validation recommended.

Evidence Dimension	Lipophilicity and polar surface area
Target Compound Data	XlogP 0.90; TPSA 113.00 Ų
Comparator Or Baseline	Dehydrocostus lactone: XlogP ~2.5, TPSA ~43.4 Ų; Costunolide: XlogP ~2.4, TPSA ~43.4 Ų
Quantified Difference	ΔXlogP ≈ -1.5 to -1.6; ΔTPSA ≈ +69.6 Ų
Conditions	In silico prediction (PlantaeDB for gnaphaloide; PubChem XLogP3-AA/TPSA for comparators)

Why This Matters

Lower lipophilicity and higher polarity directly affect compound solubility, passive membrane diffusion, and formulation requirements, making gnaphaloide a chemically distinct choice for cellular or in vivo assays where penetration or solubility differ from typical guaianolides.

• [1] PlantaeDB. Gnaphaloide. https://plantaedb.com/compounds/gnaphaloide (accessed 2026-04-28). View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 442324, Dehydrocostus lactone. https://pubchem.ncbi.nlm.nih.gov/compound/Dehydrocostus-lactone (accessed 2026-04-28). View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 5315831, Costunolide. https://pubchem.ncbi.nlm.nih.gov/compound/Costunolide (accessed 2026-04-28). View Source

Hydrogen-Bond Donor/Acceptor Profile

Gnaphaloide contains three hydrogen-bond donors (three hydroxyl groups) and seven acceptors (seven oxygen atoms), as derived from its resolved structure [1]. Dehydrocostus lactone and costunolide, by comparison, each possess zero H-bond donors and only two acceptors [2] [3]. This drastic difference in donor count fundamentally alters the ability to engage in directed hydrogen-bond networks with biological targets or solvents.

H-Bond Donor/Acceptor

Cross-study comparable

Gnaphaloide: HBD 3, HBA 7 Dehydrocostus lactone & Costunolide: HBD 0, HBA 2 ΔHBD +3; ΔHBA +5

Hydrogen-bond donor presence may support distinct protein-binding interactions not accessible to common analogs.

Counted from structural representations; crystallographic confirmation not available.

Evidence Dimension	Hydrogen-bond donor and acceptor counts
Target Compound Data	HBD = 3; HBA = 7
Comparator Or Baseline	Dehydrocostus lactone: HBD = 0, HBA = 2; Costunolide: HBD = 0, HBA = 2
Quantified Difference	ΔHBD = +3; ΔHBA = +5
Conditions	Counted from SMILES/InChI structures (PlantaeDB and PubChem)

Why This Matters

The presence of three H-bond donors enables specific interactions with amino acid residues in protein binding pockets that are inaccessible to common guaianolide analogs, potentially altering target selectivity and pharmacokinetics.

• [1] PlantaeDB. Gnaphaloide. https://plantaedb.com/compounds/gnaphaloide (accessed 2026-04-28). View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 442324, Dehydrocostus lactone. https://pubchem.ncbi.nlm.nih.gov/compound/Dehydrocostus-lactone (accessed 2026-04-28). View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 5315831, Costunolide. https://pubchem.ncbi.nlm.nih.gov/compound/Costunolide (accessed 2026-04-28). View Source

APE1/AP Lyase Target Prediction

Computational target prediction via Super-PRED identifies human AP lyase (DNA-(apurinic or apyrimidinic site) lyase, CHEMBL5619) as the top predicted target for gnaphaloide, with a probability of 97.53% and model accuracy of 91.11% [1]. No such prediction is available for dehydrocostus lactone or costunolide in the same platform. While experimental validation is lacking, this prediction suggests a potential mechanism distinct from the NF-κB and STAT3 inhibition commonly reported for other guaianolides.

APE1 Target Prediction

Data to verify

AP lyase (CHEMBL5619) predicted with 97.53% probability; model accuracy 91.11%. No comparable prediction for dehydrocostus lactone or costunolide.

Supports a divergent chemical biology space for DNA damage response research; requires experimental target engagement confirmation.

In silico prediction (Super-PRED); class-level inference only. No direct binding data available.

Evidence Dimension	Predicted protein target engagement
Target Compound Data	AP lyase (CHEMBL5619) predicted with 97.53% probability
Comparator Or Baseline	Dehydrocostus lactone and costunolide: no corresponding prediction for AP lyase in Super-PRED (class-level inference)
Quantified Difference	Unique predicted target; no comparable prediction for standard guaianolides
Conditions	In silico target prediction (Super-PRED via PlantaeDB)

Why This Matters

A divergent predicted target profile suggests that gnaphaloide may occupy a distinct chemical biology space, potentially enabling applications in DNA damage response research where common guaianolides are inactive.

• [1] PlantaeDB. Gnaphaloide. https://plantaedb.com/compounds/gnaphaloide (accessed 2026-04-28). View Source

1H NMR Fingerprint for Identity Verification

A reference 1H NMR spectrum of gnaphaloide recorded in CDCl3 is available in the KnowItAll Spectral Library and SpectraBase, corresponding to the compound originally isolated and characterized by Menichini et al. [1] [2]. This spectrum provides a unique fingerprint for identity confirmation. In contrast, many commercially available guaianolide standards lack publicly accessible, verifiable reference spectra in centralized databases, complicating dereplication and quality control.

¹H NMR Fingerprint

Method context

Reference ¹H NMR spectrum in CDCl₃ available via SpectraBase (ID: 3lFAzBe3x5b), sourced from the original Menichini et al. isolation.

Publicly accessible reference spectrum supports identity verification and reduces misidentification risk in natural product screening.

Spectrum linked to literature isolation; independent inter-laboratory reproducibility not assessed.

Evidence Dimension	Availability of authenticated reference spectral data
Target Compound Data	1H NMR spectrum in CDCl3 available (SpectraBase Compound ID: 3lFAzBe3x5b)
Comparator Or Baseline	Common guaianolides (e.g., dehydrocostus lactone): limited or no publicly accessible reference NMR in centralized non-vendor databases
Quantified Difference	Publicly curated reference spectrum vs. vendor-only data
Conditions	SpectraBase/KNOWITALL database; original isolation from Ptilostemmon gnaphaloides

Why This Matters

A publicly available, literature-linked reference spectrum reduces the risk of misidentification in natural product screening and facilitates reproducible research.

• [1] SpectraBase. Gnaphaloide. https://spectrabase.com/compound/3lFAzBe3x5b (accessed 2026-04-28). View Source
• [2] Menichini F, Di Benedetto R, Delle Monache F. A triterpene epoxide and a guaianolide from Ptilostemmon gnaphaloides. Phytochemistry. 1996;41(5):1377-1379. doi:10.1016/0031-9422(95)00748-2. View Source

Gnaphaloide Research Applications

SAR Studies on Guaianolide Ester Derivatives

Gnaphaloide's methacrylate ester substituent at C-4 represents a naturally occurring esterification motif rarely found in guaianolides. Researchers investigating structure-activity relationships of sesquiterpene lactone esters can use gnaphaloide as a unique reference compound to probe the influence of this ester group on cytotoxicity, target engagement, and metabolic stability, avoiding synthetic modification of more common scaffolds [1].

Chemotaxonomic Marker for Asteraceae Species

Because gnaphaloide has been confirmed in only a limited number of plant taxa (Ptilostemmon gnaphaloides, Arctotis argentea, Cousinia canescens), its presence or absence can serve as a specific chemotaxonomic marker for species differentiation and authentication of herbal materials within the Asteraceae family [1].

DNA Repair Pathway Probe Development

The high-confidence in silico prediction of AP lyase (APE1) as a target suggests that gnaphaloide may serve as a starting point for developing chemical probes for the base excision repair pathway, a therapeutic target in oncology. Procurement of authenticated gnaphaloide enables preliminary target engagement studies that would be irrelevant with standard guaianolides lacking this predicted affinity [1].

Natural Product Library Enrichment for Polar Fraction Screening

With an XlogP of 0.90 and TPSA of 113 Ų, gnaphaloide resides in a polarity range that is underrepresented in typical pre-fractionated natural product libraries dominated by lipophilic constituents. Including gnaphaloide enriches the polar fraction, enabling discovery of hits that would be missed by conventional guaianolide standards [1].

Application

Selection Property

Validation Focus

Guaianolide ester SAR research

C-4 methacrylate ester motif

Ester-group contribution to target engagement and metabolic stability

Asteraceae chemotaxonomic analysis

Species-specific occurrence pattern

Cross-species authentication and botanical identity confirmation

DNA repair pathway probe research

Predicted AP lyase engagement

Base excision repair target-engagement assay validation

Polar natural product library enrichment

Moderate polarity and hydrogen-bonding capacity

Solubility and membrane-permeability profiling in polar-fraction screens

• [1] PlantaeDB. Gnaphaloide. https://plantaedb.com/compounds/gnaphaloide (accessed 2026-04-28). View Source